Cas no 827316-67-6 (1H-Indole-6-carboxylic acid, 2-(1H-pyrazol-3-yl)-)

• Product Name: 1H-Indole-6-carboxylic acid, 2-(1H-pyrazol-3-yl)-
• CAS No: 827316-67-6
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 685108
• PubChem ID: 136235174
• Update Time: 2025-04-19

1H-Indole-6-carboxylic acid, 2-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 2-(1H-pyrazol-3-yl)-
• 2-(1,2-dihydropyrazol-3-ylidene)indole-6-carboxylic acid
• 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-2H-indole-6-carboxylic acid
• 827316-67-6
• SCHEMBL5759554
• DTXSID40740872

• Inchi： 1S/C12H9N3O2/c16-12(17)8-2-1-7-5-11(14-10(7)6-8)9-3-4-13-15-9/h1-6,14H,(H,13,15)(H,16,17)
• InChI Key： XRWFZGSVTYWKNW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C=C(C3=CC=NN3)NC=2C=1)=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.8Ų